N-(3,4-dimethoxyphenyl)-3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
• InChI: InChI=1S/C17H21N3O5/c1-10-12(16(22)20(2)17(23)18-10)6-8-15(21)19-11-5-7-13(24-3)14(9-11)25-4/h5,7,9H,6,8H2,1-4H3,(H,18,23)(H,19,21)
• InChI Key: HCWXGXQBJBBBHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C)CCC(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H21N3O5
• Molecular Weight: 347.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide is a useful research compound. Its molecular formula is C17H21N3O5 and its molecular weight is 347.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

Dihydropyrimidine derivatives, including compounds similar to N-(3,4-dimethoxyphenyl)-3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide, have shown potential as precursors for a wide range of dihydropyrimidine-like derivatives. This includes research on the synthesis of these compounds through reactions under aldol condensation conditions, yielding significant products with varying yields (Suwito et al., 2019).

Herbicidal Activity

Research into the herbicidal activity of related compounds has been conducted. For instance, studies on N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide have shown effectiveness in this area, with synthesis involving bromine as a cyclic reagent (Liu et al., 2008).

Antitumor Activity

Significant findings have been observed in the antitumor activity of novel pyrimidiopyrazole derivatives, which are closely related to the compound . These compounds have demonstrated outstanding in vitro antitumor activity against specific cell lines, underscoring their potential in cancer research (Fahim et al., 2019).

Spectroscopic and Thermal Studies

Spectroscopic, thermal, and dielectric studies on compounds such as n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate, which share structural similarities, provide insights into the physical and chemical properties of these compounds. Such research can enhance the understanding of their stability and potential applications (Vyas et al., 2013).